Cerium tungsten oxide (Ce2W3O12)

• IUPAC Name: cerium(3+);oxygen(2-);tungsten
• InChI: InChI=1S/2Ce.9O.2W/q2*+3;9*-2
• InChI Key: PMMOMAJHUNGVIB-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Ce+3].[Ce+3].[W].[W]
• Molecular Formula: Ce2O9W2-12
• Molecular Weight: 791.9 g/mol
• CAS No.: 13454-74-5

Description

Cerium tungsten oxide (Ce2W3O12) is a useful research compound. Its molecular formula is Ce2O9W2-12 and its molecular weight is 791.9 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

Cerium tungsten oxide (Ce2W3O12) primarily targets nitrogen oxides (NOx) in the environment . It is used as a catalyst for the selective catalytic reduction of NOx .

Mode of Action

Cerium tungsten oxide interacts with its targets through a catalytic process . As a catalyst, it facilitates the reduction of NOx, converting harmful nitrogen oxides into harmless nitrogen and water . This interaction results in a significant decrease in the concentration of NOx in the environment .

Biochemical Pathways

The biochemical pathways affected by cerium tungsten oxide are primarily related to the reduction of nitrogen oxides . By facilitating the conversion of NOx to nitrogen and water, cerium tungsten oxide indirectly affects the nitrogen cycle, contributing to the reduction of air pollution .

Pharmacokinetics

Research on cerium oxide nanoparticles suggests that information about their biodistribution in the body is necessary to assess potential toxicity

Result of Action

The primary result of cerium tungsten oxide’s action is the reduction of NOx concentrations in the environment . This leads to a decrease in air pollution, contributing to a cleaner and healthier environment .

Action Environment

The action of cerium tungsten oxide is influenced by various environmental factors. For instance, its catalytic activity is effective over a wide temperature range from 250 to 425 °C Moreover, the compound’s stability and efficacy can be affected by the presence of other substances in the environment

Biological Activity

Cerium tungsten oxide (Ce₂W₃O₁₂) is a compound that has garnered attention in recent years for its potential biological activities, particularly in antibacterial and anticancer applications. This article explores the biological activity of Ce₂W₃O₁₂, supported by data tables, case studies, and detailed research findings.

Cerium tungsten oxide is characterized by its unique structure, which combines cerium and tungsten oxides. The chemical formula indicates a complex interaction between these two metal oxides, which can influence its biological properties. The compound is often synthesized through various methods, including sol-gel processes and hydrothermal synthesis, leading to different morphologies that can affect its activity.

Antibacterial Activity

Recent studies have demonstrated the antibacterial properties of Ce₂W₃O₁₂. The antibacterial mechanism is primarily attributed to the release of cerium ions and the generation of reactive oxygen species (ROS) upon contact with bacterial cells. This leads to oxidative stress in bacteria, ultimately resulting in cell death.

Case Study: Antibacterial Efficacy

A notable study evaluated the antibacterial activity of Ce₂W₃O₁₂ against common pathogens such as Escherichia coli and Staphylococcus aureus. The results indicated significant zones of inhibition (ZOI) at varying concentrations:

Concentration (µg/mL)	ZOI against E. coli (mm)	ZOI against S. aureus (mm)
25	18 ± 0.01	14 ± 0.05
50	26 ± 0.01	20 ± 0.04
100	30 ± 0.07	24 ± 0.04

The study concluded that higher concentrations of Ce₂W₃O₁₂ correlate with increased antibacterial activity, particularly against gram-positive bacteria .

Anticancer Activity

In addition to its antibacterial properties, Ce₂W₃O₁₂ has shown promising anticancer activity. Research has focused on its effects on various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549).

Case Study: Cytotoxic Effects

A study investigated the cytotoxic effects of Ce₂W₃O₁₂ nanoparticles on MCF-7 cell lines:

Concentration (µg/mL)	Cell Viability (%)
Control	100
25	78
50	60
100	39

The findings indicated a dose-dependent decrease in cell viability, suggesting that Ce₂W₃O₁₂ induces cytotoxicity through mechanisms such as ROS generation and apoptosis .

The biological activity of Ce₂W₃O₁₂ can be attributed to several mechanisms:

• Reactive Oxygen Species Generation : The interaction with cellular components leads to oxidative stress.
• Ion Release : The release of cerium ions can disrupt cellular functions in bacteria and cancer cells.
• Enzyme Inhibition : Studies have suggested that Ce-containing compounds may inhibit key enzymes involved in cellular metabolism.